Cas no 1341969-00-3 (2-[9H-fluoren-9-ylmethoxycarbonyl(2-methoxyethyl)amino]acetic acid)

• Product Name: 2-[9H-fluoren-9-ylmethoxycarbonyl(2-methoxyethyl)amino]acetic acid
• CAS No: 1341969-00-3
• MF: C₂₀H₂₁NO₅
• MW: 355.384445905685
• MDL: MFCD18328454
• CID: 4590191
• PubChem ID: 63310611
• Update Time: 2025-06-10

2-[9H-fluoren-9-ylmethoxycarbonyl(2-methoxyethyl)amino]acetic acid Chemical and Physical Properties

Names and Identifiers

• N-Fmoc-N-(2-methoxyethyl)-glycine
• 2-{[(9H-fluoren-9-ylmethoxy)carbonyl](2-methoxyethyl)amino}acetic acid
• Glycine, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-N-(2-methoxyethyl)-
• 2-[9H-fluoren-9-ylmethoxycarbonyl(2-methoxyethyl)amino]acetic acid

• MDL： MFCD18328454
• Inchi： 1S/C20H21NO5/c1-25-11-10-21(12-19(22)23)20(24)26-13-18-16-8-4-2-6-14(16)15-7-3-5-9-17(15)18/h2-9,18H,10-13H2,1H3,(H,22,23)
• InChI Key： JMZNWGXELFZOKV-UHFFFAOYSA-N
• SMILES： C(O)(=O)CN(C(OCC1C2=C(C=CC=C2)C2=C1C=CC=C2)=O)CCOC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on 2-[9H-fluoren-9-ylmethoxycarbonyl(2-methoxyethyl)amino]acetic acid

Comprehensive Overview of 2-[9H-fluoren-9-ylmethoxycarbonyl(2-methoxyethyl)amino]acetic acid (CAS No. 1341969-00-3)

The compound 2-[9H-fluoren-9-ylmethoxycarbonyl(2-methoxyethyl)amino]acetic acid (CAS No. 1341969-00-3) is a specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and bioconjugation. Its unique structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) group and a methoxyethyl side chain, makes it a valuable building block in pharmaceutical research and biotechnology. This article delves into its properties, applications, and relevance in modern scientific advancements, addressing common queries such as "Fmoc-amino acid uses" and "CAS 1341969-00-3 applications."

In recent years, the demand for high-purity peptide intermediates like 2-[9H-fluoren-9-ylmethoxycarbonyl(2-methoxyethyl)amino]acetic acid has surged, driven by breakthroughs in drug discovery and personalized medicine. Researchers frequently search for "Fmoc-protected amino acid solubility" or "CAS 1341969-00-3 synthesis," highlighting its role in optimizing solid-phase peptide synthesis (SPPS). The compound's methoxyethyl moiety enhances solubility in organic solvents, a critical factor for efficient peptide coupling reactions.

From a structural perspective, the Fmoc group in CAS 1341969-00-3 provides temporary protection for the amino functionality during peptide chain assembly, while the acetic acid terminus allows for further functionalization. This dual functionality aligns with trending topics like "green chemistry in peptide synthesis" and "sustainable bioconjugation," as it minimizes side reactions and improves yield. Analytical techniques such as HPLC and mass spectrometry are often employed to verify its purity, addressing the query "how to analyze Fmoc-amino acids."

The versatility of 2-[9H-fluoren-9-ylmethoxycarbonyl(2-methoxyethyl)amino]acetic acid extends to biomaterials engineering, where it is used to modify surfaces for cell adhesion studies. Its compatibility with click chemistry protocols has also made it a staple in proteomics research. Industry professionals searching for "CAS 1341969-00-3 suppliers" or "Fmoc-amino acid storage conditions" will find it commercially available in anhydrous forms, typically stored under inert conditions to preserve stability.

In conclusion, CAS 1341969-00-3 exemplifies the intersection of organic chemistry and life sciences, catering to evolving needs in therapeutic development. Its design addresses common challenges like "peptide aggregation" and "synthesis scalability," making it a cornerstone in both academic and industrial settings. Future research may explore its potential in nanotechnology and targeted drug delivery, further expanding its applications.